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Compound of Interest

Compound Name: Strontium;iodide

Cat. No.: B13733583

Srl2(Eu) Detector Technical Support Center

This technical support center provides troubleshooting guidance, frequently asked questions
(FAQs), and detailed experimental protocols for researchers, scientists, and drug development
professionals working with Europium-doped Strontium lodide (Srlz(Eu)) scintillators. Our goal is
to help you optimize your experimental setup and achieve the best possible energy resolution.

Frequently Asked Questions (FAQSs)

Q1: What is a Srlz(Eu) scintillator, and why is it used for gamma-ray spectroscopy?

Al: Europium-doped Strontium lodide (Srl2(Eu)) is a high-performance inorganic scintillator
material used for detecting gamma rays. It is favored for its exceptionally high light yield
(around 80,000 to 120,000 photons/MeV), excellent energy resolution (as good as 2.7% at 662
keV), and good light yield proportionality.[1][2][3] Additionally, it has low intrinsic radioactivity,
which reduces background counts in measurements.[4][5][6] These properties make it a
superior alternative to traditional scintillators like Nal(TI) for applications requiring precise
energy measurement and radionuclide identification.

Q2: What is "energy resolution,” and why is it a critical parameter?

A2: Energy resolution refers to a detector's ability to distinguish between two gamma rays with
very similar energies. It is typically expressed as the full width at half maximum (FWHM) of a
photopeak in the energy spectrum, divided by the peak's centroid energy, and given as a

© 2025 BenchChem. All rights reserved. 1/14 Tech Support


https://www.benchchem.com/product/b13733583?utm_src=pdf-interest
https://www.researchgate.net/figure/The-energy-resolution-as-a-function-of-gamma-ray-energy-for-SrI-2-Eu-and-LaBr-3-Ce_fig1_232004184
https://scispace.com/pdf/crystal-growth-and-scintillation-properties-of-strontium-29bxtwuwq6.pdf
https://www.epj-conferences.org/articles/epjconf/pdf/2020/01/epjconf_animma2019_09004.pdf
https://www.berkeleynucleonics.com/srl2eu-strontium-iodide/
https://arxiv.org/abs/1111.5505
https://inis.iaea.org/records/9n27b-hwy54
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13733583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

percentage. A lower percentage indicates better energy resolution. High energy resolution is
crucial for accurately identifying unknown radioactive isotopes by separating their characteristic
gamma-ray peaks from one another in a complex spectrum.

Q3: What are the main factors that limit the energy resolution of Srlz(Eu) detectors?
A3: The energy resolution of Srl2(Eu) detectors is primarily limited by several factors:

» Non-proportionality of Light Yield: The number of scintillation photons produced is not
perfectly proportional to the deposited gamma-ray energy.[7][8][9] This is a significant
contributor to resolution degradation.

o Crystal Defects and Inhomogeneity: Imperfections, impurities, and non-uniformity within the
crystal structure can lead to inconsistent light production and collection, worsening the
energy resolution.[10][11]

o Optical Self-Absorption: In larger crystals, the emitted scintillation light can be reabsorbed by
the crystal itself, particularly by Eu2* ions, which degrades light collection and resolution.[1]
[4][12][13]

 Light Collection Efficiency: Inefficient light collection due to factors like poor surface
polishing, inadequate reflector materials, or mismatch with the photodetector can broaden
the energy peaks.[14][15][16]

o Temperature Variations: The scintillation properties of Srlz(Eu), including light yield and non-
proportionality, are temperature-dependent.[7][8][9]

Q4: What is the typical energy resolution | can expect from a Srlz(Eu) detector?

A4: The energy resolution of Srl2(Eu) detectors is highly dependent on the crystal size, quality,
and the experimental setup. For small crystals (<1 cm?), resolutions of less than 2.7% FWHM
at 662 keV have been reported.[15] For larger, commercially available crystals (e.g., 1-inch
diameter), a typical energy resolution is around 3.5% at 662 keV.[4][17] With digital signal
processing to correct for effects like self-absorption, a resolution of 2.9% has been achieved for
a 4 in3 crystal.[1]

Troubleshooting Guide
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This guide addresses common issues encountered during experiments with Srlz(Eu) detectors.

Problem 1: My energy resolution is significantly worse than the manufacturer's specification.
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Possible Cause

Troubleshooting Step

Poor Optical Coupling

Ensure the crystal is properly coupled to the
photomultiplier tube (PMT) or silicon
photomultiplier (SiPM) using a suitable optical
grease. Check for air bubbles or gaps in the

coupling.

Photodetector Mismatch

Verify that the sensitive area of your
photodetector is equal to or larger than the
crystal's front face. An insensitive area on the
photocathode perimeter is detrimental to

performance.[14]

Improper Amplifier Settings

Optimize the shaping time of your amplifier.
Srl2(Eu) has a relatively long decay time (1-5
us), which requires longer shaping time
constants (>10 us) for optimal signal
processing.[4][12][17]

High Count Rate Issues

If operating at a high count rate, pulse pile-up
can degrade resolution. Reduce the source
activity or increase the distance between the
source and the detector. Digital pulse
processing can also help mitigate pile-up
effects.[18]

Temperature Instability

The detector's performance is temperature-
sensitive.[8][9] Ensure the detector is in a
temperature-stable environment. For high-
precision measurements, consider temperature

control or monitoring.

Hygroscopic Damage

Srl2(Eu) is highly hygroscopic.[4][12][19] If the
hermetic seal of the detector package is
compromised, moisture can damage the crystal
surface and degrade performance. Inspect the

detector housing for any damage.
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Problem 2: | observe a "high-energy shoulder" or tailing on my photopeaks.

Possible Cause

Troubleshooting Step

Crystal Inhomogeneity

This can be caused by impurities or non-
uniformities within the Srlz2(Eu) crystal.[14] This
is an intrinsic property of the crystal and may

require contacting the manufacturer.

Optical Self-Absorption

In larger crystals, light from events deeper
inside the crystal can be absorbed, leading to a
lower signal and peak distortion. This effect is

more pronounced in larger volume crystals.[1][4]

Digital Correction

If you have a digital acquisition system, on-the-
fly correction of scintillation pulses can mitigate
the effects of self-absorption and improve the

peak shape.[1]

Light Collection Non-Uniformity

The light collection can vary depending on the
interaction position within the crystal. Ensure the
crystal is wrapped in a high-quality reflector
material (e.g., Teflon tape) and that the surface
polish is uniform.[15][16]

Problem 3: The measured light yield is lower than expected.
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Possible Cause

Troubleshooting Step

Temperature Effects

Light yield in Srlz(Eu) is temperature-dependent.
One study showed that the light output
increased by 0.12%/°C as the temperature

decreased.[20] Verify the operating temperature.

Crystal Degradation

Over time, or due to defects, the scintillation
efficiency can decrease. This can be
investigated through "defect engineering"
techniques like melt-aging during the crystal
growth process.[10][11][21]

Reflector and Packaging

The choice of reflector material and the overall
detector packaging are critical for maximizing
light collection.[15][22] Ensure the packaging is

optimized for your crystal geometry.

Logic and Workflow Diagrams

The following diagrams illustrate key workflows and relationships for troubleshooting and

experimentation.
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Caption: Troubleshooting workflow for poor energy resolution in Srlz2(Eu) detectors.
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Caption: Key factors influencing the energy resolution of Srlz(Eu) scintillators.
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The performance of Srl2(Eu) detectors can vary based on crystal size and other factors. The
tables below summarize typical performance characteristics.

Table 1: Energy Resolution at Various Gamma-Ray Energies

Typical Energy Resolution .
Best Reported Resolution

Energy (keV) (FWHM) for a 38x38 mm (FWHM)[1][15]
Crystal[17]
59.5 10% ~14.8% (at 32 keV)[3]
122 6%
356 5%
662 3.5% <2.7%
1332 3.0%
2600 2.5%
Table 2: General Properties of Srlz(Eu) Scintillators
Property Value
Density 4.6 g/lcm3[4][12][17]
Light Yield 80,000 - 120,000 photons/MeV[2][3]
Wavelength of Max. Emission 400 - 480 nm[4][12][17]
Refractive Index 1.85[4][12][17]
Decay Time 1 -5 ps (size dependent)[4][12][17]
Hygroscopic Yes[4][12][19]

Experimental Protocols

Protocol 1: Standard Procedure for Measuring Energy Resolution
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This protocol outlines the steps to accurately measure the energy resolution of a Srlz(Eu)
detector using a standard gamma-ray source.

Objective: To determine the energy resolution (FWHM) at a specific gamma-ray energy (e.g.,
662 keV from 137Cs).

Materials:
o Srl2(Eu) detector assembly (scintillator, photodetector, preamplifier).
o High-voltage power supply for the photodetector.
e Shaping amplifier.
e Multi-Channel Analyzer (MCA).[16][23]
o Calibrated gamma-ray point source (e.g., 137Cs).
e Lead shielding (optional, to reduce background).
Methodology:
e Setup and Connection:
o Place the Srl2(Eu) detector in a light-tight and temperature-stable environment.

o Connect the detector output to the preamplifier, then to the shaping amplifier, and finally to
the MCA.

o Connect the photodetector to the high-voltage power supply.
o System Configuration:
o Apply the manufacturer-recommended bias voltage to the photodetector.

o Set the shaping amplifier's coarse and fine gain to position the desired photopeak (e.qg.,
662 keV) in the upper third of the MCA spectrum.
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o Set an appropriate shaping time. For Srl2(Eu), start with a longer shaping time, such as
10-12 ps, due to its slow decay component.[4]

o Data Acquisition:

o Place the 13’Cs source at a fixed distance from the detector face, ensuring the count rate
is not excessively high to avoid pile-up effects.

o Acquire a spectrum for a sufficient duration to obtain a well-defined photopeak with high
statistical significance (typically >10,000 counts in the peak area).

e Analysis:
o Using the MCA software, perform a Gaussian fit on the 662 keV photopeak.

o Record the Full Width at Half Maximum (FWHM) and the centroid (peak position) of the
fitted peak.

o Calculate the energy resolution using the formula: Resolution (%) = (FWHM / Centroid) *
100

Protocol 2: Investigating the Effect of Temperature on Performance

Objective: To characterize the change in light yield and energy resolution of a Srlz(Eu) detector
as a function of temperature.

Materials:

Srlz(Eu) detector assembly.

Standard electronics chain (as in Protocol 1).

Temperature-controlled chamber or heating/cooling element.

Thermocouple to monitor the crystal temperature.

Reference gamma-ray source (e.g., 13’Cs, 2Na).

Methodology:

© 2025 BenchChem. All rights reserved. 11/14 Tech Support


https://www.berkeleynucleonics.com/srl2eu-strontium-iodide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13733583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

e Setup:

o Place the detector inside the temperature-controlled chamber. Attach a thermocouple to
the detector housing to accurately monitor its temperature.

o Place the gamma-ray source in a fixed position relative to the detector.

o Data Collection:

[¢]

Allow the detector to stabilize at the first target temperature (e.g., 16°C).

o Acquire a gamma-ray spectrum, recording the centroid position of a prominent photopeak
(e.g., 662 keV) and its FWHM.

o Increment the temperature in controlled steps (e.g., 5-10°C). At each step, allow the
system to stabilize before acquiring a new spectrum. Studies have investigated
temperatures ranging from 16°C to 60°C and from 80 K to 600 K.[7][8][9]

o Repeat the data acquisition process across the desired temperature range.
e Analysis:

o Light Yield: The relative light yield at each temperature can be determined by tracking the
centroid position of the photopeak. A higher channel number corresponds to a higher light
yield.

o Energy Resolution: Calculate the energy resolution at each temperature point as
described in Protocol 1.

o Plot the relative light yield and energy resolution as a function of temperature to
characterize the detector's thermal response. Non-proportionality has been observed to
increase with temperature, which degrades energy resolution.[8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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